Cas no 282116-88-5 (tert-butyl 2-(4-bromophenoxy)acetate)

• Product Name: tert-butyl 2-(4-bromophenoxy)acetate
• CAS No: 282116-88-5
• MF: C₁₂H₁₅BrO₃
• MW: 287.149703264236
• MDL: MFCD23144633
• CID: 2117241
• PubChem ID: 53860996
• Update Time: 2025-10-30

tert-butyl 2-(4-bromophenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(4-bromophenoxy)acetate
• Acetic acid, 2-​(4-​bromophenoxy)​-​, 1,​1-​dimethylethyl ester
• SCHEMBL6608349
• AKOS017265555
• N11542
• GWLNEIMIWYJPNU-UHFFFAOYSA-N
• tert-butyl(4-bromophenoxy)acetate
• DA-42910
• 282116-88-5

• MDL： MFCD23144633
• Inchi： 1S/C12H15BrO3/c1-12(2,3)16-11(14)8-15-10-6-4-9(13)5-7-10/h4-7H,8H2,1-3H3
• InChI Key： GWLNEIMIWYJPNU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 286.02
• Monoisotopic Mass: 286.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 35.5Ų

Additional information on tert-butyl 2-(4-bromophenoxy)acetate

Introduction to Tert-butyl 2-(4-bromophenoxy)acetate (CAS No. 282116-88-5)

Tert-butyl 2-(4-bromophenoxy)acetate, identified by its Chemical Abstracts Service (CAS) number 282116-88-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of phenoxyacetic acid derivatives, characterized by its unique structural motif that combines a tert-butyl group with a 4-bromophenoxy moiety. Such structural features make it a versatile intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents.

The tert-butyl group appended to the acetate moiety enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further functionalization. In contrast, the 4-bromophenoxy part introduces a bromine atom at the para position of the phenyl ring, which is a common handle for cross-coupling reactions such as Suzuki-Miyaura, Buchwald-Hartwig, and Negishi couplings. These reactions are pivotal in constructing complex molecular architectures, enabling access to a wide array of pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of phenoxyacetic acid derivatives in drug discovery. The structural framework of Tert-butyl 2-(4-bromophenoxy)acetate aligns well with this trend, as it provides a robust scaffold for designing molecules with potential therapeutic applications. For instance, phenoxyacetic acids have been implicated in various biological processes, including plant hormone signaling and metabolic regulation. By leveraging this scaffold, researchers aim to develop compounds that modulate these pathways for therapeutic benefit.

In the context of modern drug development, the ability to efficiently modify and functionalize molecular structures is paramount. The presence of both a tert-butyl group and a 4-bromophenoxy substituent in Tert-butyl 2-(4-bromophenoxy)acetate makes it an invaluable building block for synthetic chemists. The tert-butyl group can serve as an electron-withdrawing group that influences electronic properties, while the bromine atom provides a reactive site for further derivatization. This dual functionality has been exploited in several synthetic strategies to generate novel heterocyclic compounds and other complex molecules.

One notable area where this compound has found utility is in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often targeted in anticancer therapies. The phenoxyacetic acid moiety is known to interact with specific residues in kinase active sites, making it an effective pharmacophore for designing inhibitors. Additionally, the lipophilic nature imparted by the tert-butyl group enhances binding affinity and membrane permeability, which are essential for drug efficacy.

Recent studies have demonstrated the use of Tert-butyl 2-(4-bromophenoxy)acetate as an intermediate in the preparation of small-molecule inhibitors targeting protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and are emerging as promising drug targets due to their critical roles in disease pathogenesis. By incorporating this compound into synthetic protocols, researchers have been able to develop molecules that disrupt aberrant PPIs associated with various disorders.

The versatility of Tert-butyl 2-(4-bromophenoxy)acetate extends beyond its role as a synthetic intermediate. Its unique structural features also make it suitable for material science applications, particularly in polymer chemistry and nanotechnology. The phenoxyacetic acid derivative can be incorporated into polymer backbones to modify thermal stability and mechanical properties. Furthermore, its ability to participate in cross-coupling reactions allows for the construction of conjugated polymers used in organic electronics.

In conclusion, Tert-butyl 2-(4-bromophenoxy)acetate (CAS No. 282116-88-5) represents a significant advancement in synthetic chemistry, offering a multifunctional scaffold that bridges pharmaceutical research with broader chemical applications. Its combination of lipophilic and reactive functional groups makes it an indispensable tool for medicinal chemists seeking to develop novel therapeutics targeting complex biological pathways. As research continues to uncover new applications for this compound, its importance is likely to grow further, solidifying its place as a cornerstone molecule in modern chemical synthesis.